![molecular formula C17H16O4 B2931500 4-Oxo-4-phenylbutyl 4-hydroxybenzoate CAS No. 877227-20-8](/img/structure/B2931500.png)
4-Oxo-4-phenylbutyl 4-hydroxybenzoate
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Overview
Description
4-Oxo-4-phenylbutyl 4-hydroxybenzoate is a chemical compound with the molecular formula C17H16O4. It is derived from 4-Hydroxybenzoic acid (4-HBA), which is a valuable intermediate for the synthesis of several bioproducts with potential applications in food, cosmetics, pharmacy, fungicides, etc .
Molecular Structure Analysis
The molecular structure of this compound is derived from 4-HBA, which is a monohydroxybenzoic acid, a phenolic derivative of benzoic acid . It is a white crystalline solid that is slightly soluble in water and chloroform but more soluble in polar organic solvents such as alcohols and acetone .Chemical Reactions Analysis
4-HBA, the starting material for this compound, has been used as a promising intermediate for several value-added bioproducts . It has been used in the biosynthesis of a variety of industrially pertinent compounds such as resveratrol, muconic acid, gastrodin, xiamenmycin, and vanillyl alcohol .Physical And Chemical Properties Analysis
4-HBA, the precursor to this compound, is a white crystalline solid that is slightly soluble in water and chloroform but more soluble in polar organic solvents such as alcohols and acetone . It has a molar mass of 138.122 g·mol −1 and a density of 1.46 g/cm 3 .Safety and Hazards
While specific safety and hazards information for 4-Oxo-4-phenylbutyl 4-hydroxybenzoate is not available, it’s recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid dust formation, and avoid contact with skin, eyes or clothing when handling similar chemical compounds .
Future Directions
4-HBA, the precursor to 4-Oxo-4-phenylbutyl 4-hydroxybenzoate, has emerged as a promising intermediate for several value-added bioproducts with potential biotechnological applications in food, cosmetics, pharmacy, fungicides, etc . Future research activities may focus on producing new compounds using 4-HBA .
Mechanism of Action
Target of Action
It is known that 4-hydroxybenzoate, a related compound, interacts with enzymes such as chorismate pyruvate-lyase and 4-hydroxybenzoate octaprenyl-transferase . These enzymes play crucial roles in various metabolic pathways.
Mode of Action
For instance, 4-hydroxybenzoate has been shown to be hydroxylated to form protocatechuate , which suggests that 4-Oxo-4-phenylbutyl 4-hydroxybenzoate might undergo similar transformations.
Biochemical Pathways
For instance, it is hydroxylated to form protocatechuate, which is then either cleaved in ortho- and/or meta-positions or decarboxylated to form catechol . These compounds are then funneled into the TCA cycle.
properties
IUPAC Name |
(4-oxo-4-phenylbutyl) 4-hydroxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O4/c18-15-10-8-14(9-11-15)17(20)21-12-4-7-16(19)13-5-2-1-3-6-13/h1-3,5-6,8-11,18H,4,7,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWZQIMTZNVMOHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CCCOC(=O)C2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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